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Compound of Interest

Compound Name: CClI-006

Cat. No.: B15578913

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical component of laboratory safety and
environmental responsibility. This guide provides essential, step-by-step procedures for the
proper disposal of CCI-006, a selective inhibitor of MLL-rearranged leukemia cells. Adherence
to these protocols is vital to minimize risks to personnel and the environment.

Given that a specific Safety Data Sheet (SDS) with detailed disposal instructions for CCI-006 is
not readily available, it must be handled as a potentially hazardous chemical. The following
procedures are based on established best practices for the disposal of small molecule
inhibitors and other hazardous laboratory chemicals.

Key Disposal Parameters

All quantitative data related to the disposal of CCI-006 should be managed in accordance with
your institution's specific hazardous waste program guidelines. The following table summarizes
general parameters for the safe handling and disposal of chemical waste like CCI-006.
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Parameter

Guideline

Source

Waste Classification

Hazardous Chemical Waste

[1]2]

Container Type

Chemically compatible, leak-

proof, with a secure lid

[2](3]

Container Labeling

"Hazardous Waste," "CCI-
006," concentration, and

accumulation start date

[4]

Storage Location

Designated and well-ventilated

satellite accumulation area

[1]14]

Maximum Accumulation

Volume

55 gallons (or as specified by
institutional EHS)

[1]5]

Maximum Accumulation Time

12 months (or as specified by
institutional EHS)

[1]

Disposal Protocol: A Step-by-Step Guide

The proper disposal of CCI-006 involves a systematic approach to ensure safety and

regulatory compliance. The following protocol outlines the necessary steps from waste

generation to final pickup by authorized personnel.

Step 1: Personal Protective Equipment (PPE)

Before handling CCI-006 waste, ensure you are wearing appropriate personal protective

equipment.

e Mandatory:

o Lab coat

o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)

 Recommended for solid/powdered form:
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o Respiratory protection (e.g., N95 respirator or as determined by a risk assessment)

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions.
« |dentify CCI-006 Waste: This includes:

o Unused or expired solid CCI-006.

o Solutions containing CCI-006.

o Contaminated labware (e.g., pipette tips, vials, flasks, and gloves).
e Separate Waste Streams:

o Solid Waste: Collect solid CCI-006 and contaminated disposables in a designated, leak-
proof hazardous waste container.[4]

o Liquid Waste: Collect solutions containing CCI-006 in a separate, compatible liquid waste
container. Do not mix with other incompatible waste streams.[3]

o Sharps: Any contaminated needles or other sharps must be placed in a designated sharps
container.

Step 3: Waste Collection and Container Management

o Select Appropriate Containers: Use containers that are chemically compatible with CCI-006
and are in good condition with secure, tight-fitting lids.[2]

o Label Containers Clearly: All waste containers must be labeled with the following information:

[4]
o The words "Hazardous Waste"
o The full chemical name: "CCI-006"

o The concentration of CCI-006 in the waste
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o The date when waste was first added to the container (accumulation start date)

Keep Containers Closed: Waste containers must be kept securely closed at all times, except
when adding waste.[3]

Step 4: Temporary Storage

Designated Accumulation Area: Store the labeled hazardous waste containers in a
designated and well-ventilated satellite accumulation area within the laboratory.[1][4]

Secondary Containment: Place liquid waste containers in secondary containment bins to
prevent the spread of potential spills.[3]

Monitor Accumulation Limits: Be aware of your institution's limits on the volume of hazardous
waste that can be stored in a satellite accumulation area (typically up to 55 gallons).[1][5]

Step 5: Arranging for Disposal

Contact Environmental Health and Safety (EHS): Once a waste container is full or nearing its
accumulation time limit, contact your institution's Environmental Health and Safety (EHS)
department to arrange for a waste pickup.[4]

Complete a Waste Pickup Request: Fill out any required hazardous waste pickup forms,
providing accurate information about the waste composition and quantity.[4]

Do Not Dispose Down the Drain or in Regular Trash: Under no circumstances should CCI-
006 or its containers be disposed of in the regular trash or down the sanitary sewer.[3][5]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of CCI-006.
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Caption: Logical workflow for the safe disposal of CCI-006.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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